Cas no 22711-24-6 (1,2-Ethanedione,1-(4-nitrophenyl)-2-phenyl-)

• Product Name: 1,2-Ethanedione,1-(4-nitrophenyl)-2-phenyl-
• CAS No: 22711-24-6
• MF: C₁₄H₉NO₄
• MW: 255.225563764572
• CID: 266788
• PubChem ID: 283893
• Update Time: 2025-04-19

1,2-Ethanedione,1-(4-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanedione,1-(4-nitrophenyl)-2-phenyl-
• 1-(4-NITROPHENYL)-2-PHENYLETHANE-1,2-DIONE
• 1-(4-nitrophenyl)-2-phenyl-1,2-ethanedione
• 4-nitrobenzil
• Benzil,4-nitro
• Benzil-based compound,27
• p-nitrobenzil
• PD129620
• 22711-24-6
• NSC-139153
• FT-0605764
• NSC139153
• 1-(4-Nitro-phenyl)-2-phenyl-ethane-1,2-dione
• AKOS004902243
• SCHEMBL1370034
• 4-(Bromonethyl)-N-(l-methylethy)benzamide
• GPDKREBNFFEDHW-UHFFFAOYSA-N
• BDBM22749
• DTXSID10300826
• Benzil-based compound, 27
• Ethanedione, (4-nitrophenyl)phenyl-
• CHEMBL192589
• Benzil, 4-nitro-
• DB-045974
• STK325617

• MDL： MFCD00173724
• Inchi： 1S/C14H9NO4/c16-13(10-4-2-1-3-5-10)14(17)11-6-8-12(9-7-11)15(18)19/h1-9H
• InChI Key： GPDKREBNFFEDHW-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.05300
• Monoisotopic Mass: 255.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.327
• Melting Point: 141 °C
• Boiling Point: 444.9°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.623
• PSA: 79.96000
• LogP: 3.18360

1,2-Ethanedione,1-(4-nitrophenyl)-2-phenyl- Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38